Cas no 1171210-43-7 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• CAS No: 1171210-43-7
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 5822740
• PubChem ID: 44065491
• Update Time: 2025-10-12

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• VU0647699-1
• AKOS024514144
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)cyclopropanecarboxamide
• 1171210-43-7
• F5581-2340

• Inchi： 1S/C20H24N4O2S/c1-4-26-16-6-5-7-17-18(16)21-20(27-17)23(19(25)15-8-9-15)10-11-24-14(3)12-13(2)22-24/h5-7,12,15H,4,8-11H2,1-3H3
• InChI Key： ZIJPQPLEIMYCHF-UHFFFAOYSA-N
• SMILES： C1(C(N(CCN2C(C)=CC(C)=N2)C2=NC3=C(OCC)C=CC=C3S2)=O)CC1

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.5Ų

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide

Research Briefing on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS: 1171210-43-7)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS: 1171210-43-7). This compound has garnered significant attention in the chemical biology and pharmaceutical research communities due to its potential therapeutic applications and unique molecular structure. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and development.

The compound, with its complex structure featuring a pyrazole ring, benzothiazole moiety, and cyclopropane carboxamide group, has been investigated for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, pharmacokinetics, and pharmacodynamics, aiming to elucidate its mechanism of action and optimize its therapeutic potential. The following sections delve into the research background, objectives, methodologies, results, and conclusions drawn from these studies.

Recent literature indicates that N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide exhibits promising activity as a modulator of specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). Its structural features suggest potential for high selectivity and potency, making it a candidate for further drug development. Studies have employed advanced techniques such as X-ray crystallography, NMR spectroscopy, and molecular docking to characterize its binding interactions and conformational dynamics.

One of the key findings from recent research is the compound's ability to inhibit certain kinases involved in inflammatory and proliferative pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation and tumor growth, with minimal off-target effects. These results underscore its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies. Additionally, pharmacokinetic studies have revealed favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through systematic research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique structure and biological activity offer numerous opportunities for therapeutic innovation. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and exploration of its clinical potential will be critical in realizing its full therapeutic value. This briefing serves as a foundation for researchers and industry professionals to stay informed and engaged with the latest developments in this field.